(5-methylpyrazin-2-yl)((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone

• IUPAC Name: (5-methylpyrazin-2-yl)-(3-methylsulfonyl-8-azabicyclo[3.2.1]octan-8-yl)methanone
• InChI: InChI=1S/C14H19N3O3S/c1-9-7-16-13(8-15-9)14(18)17-10-3-4-11(17)6-12(5-10)21(2,19)20/h7-8,10-12H,3-6H2,1-2H3
• InChI Key: IRFVYNMCWJPVFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)C(=O)N2C3CCC2CC(C3)S(=O)(=O)C
• Molecular Formula: C14H19N3O3S
• Molecular Weight: 309.39 g/mol

Description

(5-methylpyrazin-2-yl)((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone is a useful research compound. Its molecular formula is C14H19N3O3S and its molecular weight is 309.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure Characterization

A series of novel N-phenylpyrazolyl aryl methanones derivatives, including structures similar to (5-methylpyrazin-2-yl)((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone, have been synthesized and characterized. These derivatives are explored for their structural features using melting point, 1H NMR, 13C NMR, FT-IR, and HRMS analyses. The crystal structure of a compound containing an arylsulfonyl moiety was reported, shedding light on the molecular configurations of these complex molecules (Wang et al., 2015).

Hydrogen Bonding and Molecular Sheets

Investigations into molecules with similar frameworks have revealed intricate hydrogen bonding patterns that contribute to the formation of molecular sheets. These interactions, including N-H...N, C-H...O, and C-H...pi(arene) hydrogen bonds, are crucial for understanding the assembly and stabilization of such compounds at the molecular level (Quiroga et al., 2010).

Catalytic Synthesis Applications

The compound's structural motif has been utilized in catalyst- and solvent-free synthesis approaches, highlighting its potential in facilitating organic transformations. For example, an efficient method for the regioselective synthesis of related heterocyclic amides via microwave-assisted Fries rearrangement has been developed. This demonstrates the compound's utility in organic synthesis, particularly in creating fluorinated benzamides, which are valuable in medicinal chemistry (Moreno-Fuquen et al., 2019).

Precursors for Natural Product Synthesis

The azabicyclo[3.2.1]octane moiety, a component of the compound, is instrumental in synthesizing highly functionalized azabicyclo[3.2.1]octane derivatives. These frameworks are significant for divergent synthesis approaches aiming at natural and non-natural tropane alkaloids, indicating the compound's role in accessing a variety of biologically active molecules (Rumbo et al., 1996).